Cas no 944904-72-7 ((3-Formyl-1H-indazol-6-YL)-carbamic acid tert-butyl ester)

• Product Name: (3-Formyl-1H-indazol-6-YL)-carbamic acid tert-butyl ester
• CAS No: 944904-72-7
• MF: C₁₃H₁₅N₃O₃
• MW: 261.276502847672
• MDL: MFCD10696841
• CID: 2181807
• Update Time: 2025-08-05

(3-Formyl-1H-indazol-6-YL)-carbamic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• (3-Formyl-1h-indazol-6-yl)-carbamic acid tert-butyl ester
• tert-butyl N-(3-formyl-2H-indazol-6-yl)carbamate
• TERT-BUTYL (3-FORMYL-1H-INDAZOL-6-YL)CARBAMATE
• 8647AH
• AB58312
• NE64528
• 1,1-Dimethylethyl N-(3-formyl-1H-indazol-6-yl)carbamate (ACI)
• (3-Formyl-1H-indazol-6-YL)-carbamic acid tert-butyl ester

• MDL： MFCD10696841
• Inchi： 1S/C13H15N3O3/c1-13(2,3)19-12(18)14-8-4-5-9-10(6-8)15-16-11(9)7-17/h4-7H,1-3H3,(H,14,18)(H,15,16)
• InChI Key： XAHNMARJGZQJLW-UHFFFAOYSA-N
• SMILES： O=CC1C2C(=CC(NC(OC(C)(C)C)=O)=CC=2)NN=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 354
• Topological Polar Surface Area: 84.1

Additional information on (3-Formyl-1H-indazol-6-YL)-carbamic acid tert-butyl ester

Professional Introduction to (3-Formyl-1H-indazol-6-YL)-carbamic acid tert-butyl ester (CAS No. 944904-72-7)

(3-Formyl-1H-indazol-6-YL)-carbamic acid tert-butyl ester is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural properties and potential biological activities. This compound, identified by its CAS number 944904-72-7, belongs to the indazole derivatives class, which is well-documented for its diverse pharmacological applications. The presence of a formyl group and a tert-butyl ester moiety in its molecular structure imparts distinct reactivity and functionality, making it a valuable intermediate in the synthesis of more complex molecules.

The indazole core is a heterocyclic aromatic ring system consisting of a benzene ring fused with a pyrazole ring. This structural motif is known to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The formyl group (–CHO) attached to the indazole ring enhances the compound's reactivity, allowing for further functionalization through condensation reactions or reduction processes. On the other hand, the tert-butyl ester (–COO-C(CH₃)₃) group provides stability to the molecule while also serving as a protecting group in synthetic pathways.

In recent years, there has been growing interest in indazole derivatives as potential therapeutic agents. Research has shown that these compounds can interact with various biological targets, leading to their exploration in drug discovery programs. Specifically, the formyl group in (3-Formyl-1H-indazol-6-YL)-carbamic acid tert-butyl ester can be utilized to form Schiff bases or undergo condensation reactions with amines, yielding imines that may exhibit pharmacological activity. This versatility makes it a promising building block for designing novel drugs targeting neurological disorders, cancer, and infectious diseases.

One of the most compelling aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is often associated with various diseases, particularly cancer. The indazole scaffold has been identified as a key pharmacophore in several kinase inhibitors, and modifications to this core structure can lead to enhanced binding affinity and selectivity. The formyl group in (3-Formyl-1H-indazol-6-YL)-carbamic acid tert-butyl ester provides a site for chemical modification that could be exploited to fine-tune the interaction with target kinases.

Moreover, recent studies have highlighted the importance of indazole derivatives in addressing antimicrobial resistance. With the rise of drug-resistant pathogens, there is an urgent need for new antimicrobial agents. The structural features of indazole compounds allow them to disrupt essential bacterial processes such as DNA replication and protein synthesis. The formyl group can participate in hydrogen bonding interactions with bacterial enzymes, potentially leading to inhibitory effects. This makes (3-Formyl-1H-indazol-6-YL)-carbamic acid tert-butyl ester a candidate for further investigation in antimicrobial drug development.

The synthesis of (3-Formyl-1H-indazol-6-YL)-carbamic acid tert-butyl ester involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Typically, the synthesis begins with the preparation of 6-formylindazole, which is then reacted with diethyl carbamate or another suitable carbamate source under acidic conditions to introduce the tert-butyl ester functionality. The reaction conditions must be carefully controlled to prevent side reactions such as over-esterification or decomposition of the formyl group.

In terms of analytical characterization, this compound can be efficiently analyzed using techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC). NMR spectroscopy provides detailed information about the molecular structure, confirming the presence of the indazole core, formyl group, and tert-butyl ester moiety. Mass spectrometry helps determine the molecular weight and fragmentation patterns, which are consistent with the proposed structure. HPLC is used to assess purity and identify any impurities that may be present in the final product.

The pharmaceutical industry has shown considerable interest in developing novel therapeutic agents based on indazole derivatives due to their demonstrated biological activity and synthetic accessibility. Companies engaged in drug discovery are actively exploring ways to incorporate this compound into their libraries for screening against various disease targets. Its structural versatility allows for modifications that can tailor its pharmacological properties for specific applications.

From a medicinal chemistry perspective, (3-Formyl-1H-indazol-6-YL)-carbamic acid tert-butyl ester represents an excellent starting point for designing new drugs. The formyl group provides multiple opportunities for chemical transformations, enabling chemists to explore different scaffolds and bioisosteres. By systematically modifying various parts of the molecule, researchers can optimize potency, selectivity, solubility, and other pharmacokinetic parameters.

The compound's potential extends beyond traditional pharmaceutical applications into areas such as agrochemicals and material science. For instance, indazole derivatives have been investigated for their herbicidal and fungicidal properties due to their ability to interfere with plant growth regulators or microbial metabolism. While this application is not yet fully explored for (3-Formyl-1H-indazol-6-YL)-carbamic acid tert-butyl ester specifically, its structural features suggest similar possibilities.

In conclusion,(3 Formyl 1H Indazol 6 YL Carbamic Acid Tert Butyl Ester CAS No 944904 72 7) stands out as a versatile intermediate with significant potential in pharmaceutical research and development Its unique structural features including a formyl group and a ter but yl ester moiety make it an attractive candidate for further exploration particularly in kinase inhibition antimicrobial drug discovery and other therapeutic areas As research continues into new molecular entities this compound will likely play an important role in advancing our understanding of disease mechanisms and developing innovative treatments